Cas no 54419-70-4 (4-(2,5-dimethoxyphenyl)butan-2-amine)

• Product Name: 4-(2,5-dimethoxyphenyl)butan-2-amine
• CAS No: 54419-70-4
• MF: C₁₂H₁₉NO₂
• MW: 209.2847635746
• CID: 6423769
• PubChem ID: 24261420
• Update Time: 2025-06-22

4-(2,5-dimethoxyphenyl)butan-2-amine Chemical and Physical Properties

Names and Identifiers

• 4-(2,5-dimethoxyphenyl)butan-2-amine
• 54419-70-4
• AKOS013829815
• EN300-1846985
• Benzenepropanamine, 2,5-dimethoxy-α-methyl-

• Inchi： 1S/C12H19NO2/c1-9(13)4-5-10-8-11(14-2)6-7-12(10)15-3/h6-9H,4-5,13H2,1-3H3
• InChI Key： OFBBQEMYFASANF-UHFFFAOYSA-N
• SMILES： C1(CCC(C)N)=CC(OC)=CC=C1OC

Computed Properties

• Exact Mass: 209.141578849g/mol
• Monoisotopic Mass: 209.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 44.5Ų

Experimental Properties

• Density: 1.009±0.06 g/cm3(Predicted)
• Boiling Point: 313.9±32.0 °C(Predicted)
• pka: 10.55±0.35(Predicted)

Additional information on 4-(2,5-dimethoxyphenyl)butan-2-amine

Comprehensive Overview of 4-(2,5-Dimethoxyphenyl)butan-2-amine (CAS No. 54419-70-4)

4-(2,5-Dimethoxyphenyl)butan-2-amine, also known by its CAS number 54419-70-4, is a compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a butylamine chain attached to a 2,5-dimethoxyphenyl ring. The combination of these functional groups imparts specific chemical and biological properties that make it a subject of interest for various applications.

The chemical structure of 4-(2,5-Dimethoxyphenyl)butan-2-amine is defined by its molecular formula, C₁₁H₁₇NO₂. The presence of the methoxy groups on the phenyl ring and the amino group on the butyl chain contributes to its reactivity and potential biological activity. These functional groups can participate in various chemical reactions, making the compound a valuable intermediate in synthetic chemistry.

In recent years, 4-(2,5-Dimethoxyphenyl)butan-2-amine has been studied for its potential therapeutic applications. Research has focused on its interactions with specific receptors and enzymes in the body. For instance, studies have shown that this compound can modulate serotonin receptors, which are involved in regulating mood, appetite, and sleep. This property has led to investigations into its potential use as an antidepressant or anxiolytic agent.

Beyond its potential as a therapeutic agent, 4-(2,5-Dimethoxyphenyl)butan-2-amine has also been explored for its role in drug discovery and development. Its unique structure makes it a useful scaffold for designing new molecules with enhanced pharmacological properties. Researchers have used this compound as a starting point to synthesize derivatives with improved potency and selectivity for specific targets.

The synthesis of 4-(2,5-Dimethoxyphenyl)butan-2-amine involves several well-established chemical reactions. One common approach is to start with 2,5-dimethoxybenzaldehyde and undergo a series of transformations including reduction and substitution reactions to form the final product. The detailed synthetic route can vary depending on the desired purity and yield of the compound.

In terms of safety and handling, it is important to note that while 4-(2,5-Dimethoxyphenyl)butan-2-amine is not classified as a hazardous material or controlled substance, proper precautions should be taken during its use in laboratory settings. This includes wearing appropriate personal protective equipment (PPE) and ensuring adequate ventilation to minimize exposure risks.

The physical properties of 4-(2,5-Dimethoxyphenyl)butan-2-amine, such as its melting point, boiling point, and solubility in various solvents, are crucial for understanding its behavior in different environments. These properties can influence its stability and reactivity in both synthetic processes and biological systems.

In conclusion, 4-(2,5-Dimethoxyphenyl)butan-2-amine (CAS No. 54419-70-4) is a versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structure and biological activity make it an important molecule for further investigation and development. As research continues to advance, it is likely that new applications and insights into this compound will emerge, contributing to the broader field of chemical biology.